6-Chloro-2-(2-fluoro-4-methylphenyl)benzoic acid, 95%

• IUPAC Name: 2-chloro-6-(2-fluoro-4-methylphenyl)benzoic acid
• InChI: InChI=1S/C14H10ClFO2/c1-8-5-6-9(12(16)7-8)10-3-2-4-11(15)13(10)14(17)18/h2-7H,1H3,(H,17,18)
• InChI Key: HKQJMEFXGPHHCC-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)C2=C(C(=CC=C2)Cl)C(=O)O)F
• Molecular Formula: C14H10ClFO2
• DSSTOX Substance ID: DTXSID20689210
• Molecular Weight: 264.68 g/mol
• CAS RN: 1262005-70-8

Description

6-Chloro-2-(2-fluoro-4-methylphenyl)benzoic acid, 95% (6-CFMB) is a chlorinated aromatic acid that is used in a variety of scientific research applications. It is a white crystalline solid that is soluble in organic solvents such as alcohols, ethers, and acetone. 6-CFMB is a useful reagent for organic synthesis and is used in a variety of laboratory experiments.

Scientific Research Applications

6-Chloro-2-(2-fluoro-4-methylphenyl)benzoic acid, 95% is used in a variety of scientific research applications. It is used as a reagent in organic synthesis, as a catalyst in the synthesis of other compounds, and as a starting material for the synthesis of other compounds. It is also used as a fluorescent probe for studies of biological systems and as a model compound for studying the effects of chlorination on biological systems.

Mechanism of Action

6-Chloro-2-(2-fluoro-4-methylphenyl)benzoic acid, 95% is a chlorinated aromatic acid that is known to interact with biological systems. It is known to interact with proteins, lipids, and nucleic acids, and is known to have an inhibitory effect on enzymes. It is also known to interact with cell membranes, leading to changes in membrane permeability.
Biochemical and Physiological Effects
6-Chloro-2-(2-fluoro-4-methylphenyl)benzoic acid, 95% has been studied for its effects on biochemical and physiological processes. It has been found to have an inhibitory effect on the enzyme acetylcholinesterase, which is involved in the regulation of neurotransmitter levels in the brain. It has also been found to have an inhibitory effect on the enzyme monoamine oxidase, which is involved in the metabolism of neurotransmitters in the brain. In addition, 6-Chloro-2-(2-fluoro-4-methylphenyl)benzoic acid, 95% has been found to have an inhibitory effect on the enzyme cyclooxygenase-2, which is involved in the production of prostaglandins and other inflammatory mediators.

Advantages and Limitations for Lab Experiments

The use of 6-Chloro-2-(2-fluoro-4-methylphenyl)benzoic acid, 95% in laboratory experiments has several advantages. It is a relatively inexpensive reagent and is easily synthesized, making it a viable option for many laboratory experiments. Additionally, it is a relatively non-toxic compound and is not known to have any adverse effects on human health. However, there are some limitations to its use in laboratory experiments. It is not soluble in water, so it cannot be used in aqueous solutions. Additionally, it is not very stable and can easily decompose.

Future Directions

There are several possible future directions for the use of 6-Chloro-2-(2-fluoro-4-methylphenyl)benzoic acid, 95% in scientific research. It could be used as a fluorescent probe to study the structure and function of biological systems. It could also be used as a model compound to study the effects of chlorination on biological systems. Additionally, it could be used as a starting material for the synthesis of other compounds or for the development of new drugs. Finally, it could be used to study the effects of chlorination on the environment.

Synthesis Methods

6-Chloro-2-(2-fluoro-4-methylphenyl)benzoic acid, 95% can be synthesized from 2-fluoro-4-methylbenzoic acid, which is first chlorinated using thionyl chloride in the presence of a base such as pyridine. The resulting 6-chloro-2-fluoro-4-methylbenzoic acid is then reacted with a strong base such as sodium hydroxide to form 6-Chloro-2-(2-fluoro-4-methylphenyl)benzoic acid, 95%. This method produces 6-Chloro-2-(2-fluoro-4-methylphenyl)benzoic acid, 95% with a purity of 95%.